Cas no 2138203-59-3 (rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide)
rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide Chemical and Physical Properties
Names and Identifiers
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- EN300-701606
- rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide
- 2138203-59-3
-
- Inchi: 1S/C10H21N3O/c1-13(2)7-10(14)12-9-4-3-8(5-9)6-11/h8-9H,3-7,11H2,1-2H3,(H,12,14)/t8-,9+/m0/s1
- InChI Key: NJEXNLMAUJWLHW-DTWKUNHWSA-N
- SMILES: O=C(CN(C)C)N[C@@H]1CC[C@H](CN)C1
Computed Properties
- Exact Mass: 199.168462302g/mol
- Monoisotopic Mass: 199.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 58.4Ų
rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-701606-1.0g |
rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide |
2138203-59-3 | 1g |
$0.0 | 2023-06-07 |
rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide
Research Brief on rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide (CAS: 2138203-59-3)
The compound rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide (CAS: 2138203-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopentyl backbone and dimethylaminoacetamide functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.
Recent research has elucidated the synthetic pathways for rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide, highlighting its enantiomeric purity and scalability. Advanced chromatographic techniques, such as chiral HPLC, have been employed to separate and characterize the individual enantiomers, which is critical for understanding their distinct biological activities. The compound's stability under physiological conditions has also been investigated, with findings suggesting robust pharmacokinetic profiles suitable for further preclinical studies.
Pharmacological evaluations of rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide have revealed its affinity for specific neurotransmitter receptors, including subtypes of the GABAA and NMDA receptors. In vitro assays demonstrated its modulatory effects on receptor activity, with potential implications for treating neurological disorders such as anxiety, epilepsy, and chronic pain. Notably, the compound exhibited a favorable selectivity profile, minimizing off-target effects that are often associated with similar pharmacophores.
In vivo studies have further validated the therapeutic potential of this compound. Animal models of neuropathic pain and anxiety disorders showed significant symptom alleviation upon administration of rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide, with no observable adverse effects at therapeutic doses. These findings underscore its potential as a candidate for clinical development, pending further toxicological and pharmacokinetic evaluations.
The mechanistic insights into the compound's action have been explored through molecular docking and dynamics simulations. These computational studies suggest that rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide interacts with key residues in the binding pockets of target receptors, stabilizing conformations that enhance inhibitory neurotransmission. Such detailed structural analyses provide a foundation for future structure-activity relationship (SAR) studies and optimization efforts.
In conclusion, rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]-2-(dimethylamino)acetamide (CAS: 2138203-59-3) represents a promising scaffold for the development of novel neurotherapeutic agents. Its synthetic accessibility, favorable pharmacological properties, and mechanistic clarity position it as a valuable candidate for further investigation. Future research should focus on expanding its therapeutic indications, optimizing its pharmacokinetic profile, and advancing it through preclinical and clinical trials to realize its full potential in addressing unmet medical needs.
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